3-(Hexyloxy)aniline
Overview
Description
3-(Hexyloxy)aniline is an organic compound with the molecular formula C12H19NO . It’s a chemical compound with diverse applications in scientific research.
Molecular Structure Analysis
The molecular structure of 3-(Hexyloxy)aniline consists of a hexyloxy group (-O-(CH2)5-CH3) attached to the third carbon of an aniline molecule . The average mass of the molecule is 193.285 Da .Physical And Chemical Properties Analysis
3-(Hexyloxy)aniline has a molecular formula of C12H19NO, an average mass of 193.285 Da, and a mono-isotopic mass of 193.146667 Da . More specific physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.Scientific Research Applications
Proteomics Research
“3-(Hexyloxy)aniline” is a specialty product used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various experimental designs aimed at understanding protein behavior and interactions.
Synthesis of Organic Electronics
This compound is used as a precursor in the synthesis of organic electronics . Organic electronics represent a highly promising technology that could provide cheaper, more flexible, and easier to manufacture electronic devices than conventional inorganic electronics.
Polymer Synthesis
“3-(Hexyloxy)aniline” is also used in the synthesis of polymers . Polymers have a wide range of applications, including use in packaging materials, textiles, water treatment processes, and even in the medical field for drug delivery systems.
Liquid Crystal Synthesis
Another application of “3-(Hexyloxy)aniline” is in the synthesis of liquid crystals . Liquid crystals find use in a variety of applications, most notably in liquid crystal displays (LCDs) which are widely used in computer monitors, televisions, and other electronic devices.
Chemical Research
“3-(Hexyloxy)aniline” is available for chemical research needs . It can be used in a variety of chemical experiments, potentially leading to new discoveries and advancements in the field of chemistry.
Synthesis of Azobenzenes
Although not directly related to “3-(Hexyloxy)aniline”, its close relative “4-(Hexyloxy)aniline” has been used in the synthesis of 4-hydroxy-4’-hexyloxyazobenzene . Azobenzenes are a class of compounds that have interesting photochemical properties, making them useful in a variety of applications, including data storage and molecular devices.
Safety and Hazards
The safety data sheet for aniline, a related compound, indicates that it is combustible, toxic if swallowed, in contact with skin or if inhaled, and may cause an allergic skin reaction . It also causes serious eye damage, is suspected of causing genetic defects and cancer, and causes damage to organs through prolonged or repeated exposure . It is very toxic to aquatic life with long-lasting effects . Specific safety and hazard information for 3-(Hexyloxy)aniline is not provided in the search results.
properties
IUPAC Name |
3-hexoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-2-3-4-5-9-14-12-8-6-7-11(13)10-12/h6-8,10H,2-5,9,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFUUFPNUOVKOIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=CC(=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30349550 |
Source
|
| Record name | 3-(hexyloxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30349550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Hexyloxy)aniline | |
CAS RN |
55792-43-3 |
Source
|
| Record name | 3-(hexyloxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30349550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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